Cas no 1133437-55-4 (1-[(4-Nitrophenyl)Methyl]-DL-proline)

• Product Name: 1-[(4-Nitrophenyl)Methyl]-DL-proline
• CAS No: 1133437-55-4
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD08443223
• CID: 5156947
• Update Time: 2025-05-19

1-[(4-Nitrophenyl)Methyl]-DL-proline Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Nitrophenyl)Methyl]-DL-proline

• MDL： MFCD08443223
• Inchi： 1S/C12H14N2O4/c15-12(16)11-2-1-7-13(11)8-9-3-5-10(6-4-9)14(17)18/h3-6,11H,1-2,7-8H2,(H,15,16)/t11-/m0/s1
• InChI Key： ZIYBPDLTFLTPFX-NSHDSACASA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1CC1=CC=C([N+]([O-])=O)C=C1

Additional information on 1-[(4-Nitrophenyl)Methyl]-DL-proline

Introduction to 1-[(4-Nitrophenyl)Methyl]-DL-proline (CAS No. 1133437-55-4)

1-[(4-Nitrophenyl)Methyl]-DL-proline, with the CAS number 1133437-55-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of DL-proline, a non-proteinogenic amino acid, and features a unique substitution with a 4-nitrophenylmethyl group. The structural modification imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-[(4-Nitrophenyl)Methyl]-DL-proline consists of a proline backbone with an additional functional group attached to the nitrogen atom. The 4-nitrophenylmethyl moiety introduces electron-withdrawing effects and aromaticity, which can influence the compound's reactivity, solubility, and biological activity. These properties are crucial for optimizing the compound's performance in various assays and biological systems.

Recent studies have highlighted the potential of 1-[(4-Nitrophenyl)Methyl]-DL-proline in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to selectively inhibit cyclooxygenase-2 (COX-2), a target enzyme associated with inflammation and pain. This selective inhibition is advantageous as it minimizes the side effects often associated with non-selective COX inhibitors.

In addition to its anti-inflammatory properties, 1-[(4-Nitrophenyl)Methyl]-DL-proline has also been explored for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of certain RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral protein synthesis, thereby reducing viral load and mitigating disease progression.

The pharmacokinetic profile of 1-[(4-Nitrophenyl)Methyl]-DL-proline is another area of active investigation. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Moreover, its low toxicity profile in preclinical studies further supports its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(4-Nitrophenyl)Methyl]-DL-proline. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, 1-[(4-Nitrophenyl)Methyl]-DL-proline serves as an important tool in chemical biology research. Its unique structure allows scientists to probe specific biological pathways and interactions, providing insights into disease mechanisms and potential targets for intervention. For example, it has been used as a probe to study protein-protein interactions involved in signal transduction pathways.

In conclusion, 1-[(4-Nitrophenyl)Methyl]-DL-proline (CAS No. 1133437-55-4) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further development. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and therapeutic innovation.